Cas no 848853-75-8 (tert-Butyl (4'-Hydroxy-1,1'-biphenyl-4-yl)carbamate)

• Product Name: tert-Butyl (4'-Hydroxy-1,1'-biphenyl-4-yl)carbamate
• CAS No: 848853-75-8
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• MDL: MFCD18313051
• CID: 1025263
• PubChem ID: 53218743
• Update Time: 2025-05-21

tert-Butyl (4'-Hydroxy-1,1'-biphenyl-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4'-hydroxy-[1,1'-biphenyl]-4-yl)carbamate
• (4'-hydroxy-biphenyl-4-yl)-carbamic acid tert-butyl ester
• 4-(4-BOC-AMINOPHENYL)PHENOL
• MFCD18313051
• tert-Butyl(4'-hydroxy-[1,1'-biphenyl]-4-yl)carbamate
• AKOS015999115
• E84519
• IJZZTPIOYKYBOI-UHFFFAOYSA-N
• SCHEMBL3968632
• TERT-BUTYL N-[4-(4-HYDROXYPHENYL)PHENYL]CARBAMATE
• CS-0208783
• EN300-7374990
• 848853-75-8
• BS-25876
• A863933
• tert-Butyl (4'-hydroxy[1,1'-biphenyl]-4-yl)carbamate
• DTXSID30683648
• TERT-BUTYL N-{4'-HYDROXY-[1,1'-BIPHENYL]-4-YL}CARBAMATE
• 4-(Boc-amino)-4''-hydroxy-[1,1''-biphenyl]
• tert-Butyl (4'-Hydroxy-1,1'-biphenyl-4-yl)carbamate

• MDL： MFCD18313051
• Inchi： 1S/C17H19NO3/c1-17(2,3)21-16(20)18-14-8-4-12(5-9-14)13-6-10-15(19)11-7-13/h4-11,19H,1-3H3,(H,18,20)
• InChI Key： IJZZTPIOYKYBOI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 285.13600
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 4.47920

Additional information on tert-Butyl (4'-Hydroxy-1,1'-biphenyl-4-yl)carbamate

tert-Butyl (4'-Hydroxy-1,1'-biphenyl-4-yl)carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl (4'-hydroxy-1,1'-biphenyl-4-yl)carbamate (CAS No. 848853-75-8) stands out as a significant molecule with diverse applications. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with hydroxyl and tert-butyl groups. The biphenyl moiety, a key structural feature, contributes to its stability and reactivity in various chemical reactions. Recent studies have highlighted its potential in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of tert-butyl (4'-hydroxy-1,1'-biphenyl-4-yl)carbamate involves a series of well-established organic reactions. The starting material typically undergoes Friedel-Crafts alkylation or acylation to introduce the necessary substituents. The hydroxyl group at the 4' position plays a crucial role in directing subsequent reactions, such as nucleophilic aromatic substitution or coupling reactions. Researchers have explored the use of this compound as a precursor for more complex molecules, leveraging its versatility in forming biaryl structures.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. Recent findings suggest that derivatives of tert-butyl (4'-hydroxy-1,1'-biphenyl-4-yl)carbamate exhibit potent biological activity against various disease targets. For instance, studies published in 2023 demonstrate its efficacy as an inhibitor of kinase enzymes involved in cancer progression. The hydroxyl group's ability to form hydrogen bonds enhances its bioavailability and binding affinity to target proteins.

In addition to pharmaceutical applications, this compound has garnered attention in the field of materials science. Its biphenyl structure makes it an ideal candidate for use in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). Researchers have reported that derivatives of tert-butyl (4'-hydroxy-1,1'-biphenyl-4-yl)carbamate exhibit favorable electronic properties, including high thermal stability and excellent charge transport characteristics.

The environmental impact of synthesizing and using this compound has also been a topic of recent research. Studies indicate that the production process can be optimized to reduce waste and energy consumption. For example, catalytic methods employing palladium catalysts have been developed to enhance reaction efficiency while minimizing byproducts. These advancements align with the growing emphasis on sustainable chemistry practices.

In conclusion, tert-butyl (4'-hydroxy-1,1'-bipheny l -4 - yl ) carbamate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this molecule, its significance in both academic and industrial settings is expected to grow further.